Cas no 828265-74-3 (2H-1-Benzopyran-2-one, 4-(2-bromoethoxy)-7-methoxy-)

• Product name: 2H-1-Benzopyran-2-one, 4-(2-bromoethoxy)-7-methoxy-
• CAS No: 828265-74-3
• MF: C₁₂H₁₁O₄Br
• MW: 299.11734
• CID: 681730
• PubChem ID: 11220271

2H-1-Benzopyran-2-one, 4-(2-bromoethoxy)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(2-bromoethoxy)-7-methoxy-
• 4-(2-bromoethoxy)-7-methoxychromen-2-one
• DTXSID40459215
• 828265-74-3

• Inchi： InChI=1S/C12H11BrO4/c1-15-8-2-3-9-10(16-5-4-13)7-12(14)17-11(9)6-8/h2-3,6-7H,4-5H2,1H3
• InChI Key： XBQDSFJSAIHLMI-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=CC(=O)O2)OCCBr

Computed Properties

• Exact Mass: 297.98407g/mol
• Monoisotopic Mass: 297.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2.3